Cas no 153938-41-1 (Methyl 3-(2-aminoethoxy)benzoate hydrochloride)

• Product Name: Methyl 3-(2-aminoethoxy)benzoate hydrochloride
• CAS No: 153938-41-1
• Molecular Formula: C₁₀H₁₃NO₃^.HCl
• Molecular Weight: 231.67606
• MDL: MFCD09763972
• CID: 1077825
• PubChem ID: 14917018

Methyl 3-(2-aminoethoxy)benzoate hydrochloride Properties

Names and Identifiers

• Methyl 3-(2-aminoethoxy)benzoate hydrochloride
• benzoic acid, 3-(2-aminoethoxy)-, methyl ester
• LogP
• METHYL 3-(2-AMINOETHOXY)BENZOATE
• methyl 3-(2-aminoethoxy)benzoate(SALTDATA: HCl)
• 153938-41-1
• G54660
• EN300-1858694
• AKOS005172684

• MDL： MFCD09763972
• InChIKey： LUJWVFVJBGPTQJ-UHFFFAOYSA-N
• Inchi： InChI=1S/C10H13NO3/c1-13-10(12)8-3-2-4-9(7-8)14-6-5-11/h2-4,7H,5-6,11H2,1H3
• SMILES： COC(=O)C1=CC(=CC=C1)OCCN

Computed Properties

• Exact Mass: 195.08959
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 5
• Monoisotopic Mass: 195.08954328g/mol
• Heavy Atom Count: 14
• Complexity: 184
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.3
• Topological Polar Surface Area: 61.6Ų

Experimental Properties

• PSA: 61.55
• Refractive Index: 1.528
• Boiling Point: 317.2°C at 760 mmHg
• Flash Point: 148.5°C
• Density: 1.138

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters